Cas no 62236-21-9 (1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro-)

1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro- structure
62236-21-9 structure
Product Name:1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro-
CAS No:62236-21-9
MF:C14H12ClN
MW:229.704782485962
CID:453104
PubChem ID:53732316
Update Time:2025-04-19

1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro-
    • 3-(4-chlorophenyl)-2,3-dihydro-1H-indole
    • 3-p-chlorophenylindoline
    • SCHEMBL11516181
    • COSXUZXLIOCXMU-UHFFFAOYSA-N
    • 62236-21-9
    • DTXSID00706272
    • Inchi: 1S/C14H12ClN/c15-11-7-5-10(6-8-11)13-9-16-14-4-2-1-3-12(13)14/h1-8,13,16H,9H2
    • InChI Key: COSXUZXLIOCXMU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C2C=CC=CC=2NC1

Computed Properties

  • Exact Mass: 229.06596
  • Monoisotopic Mass: 229.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

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